Cas no 2303565-52-6 (1-(7-Bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine Hydrochloride)

• Product Name: 1-(7-Bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine Hydrochloride
• CAS No: 2303565-52-6
• MF: C₉H₁₁BrClNO
• MW: 264.54674077034
• CID: 5057975
• Update Time: 2025-05-19

1-(7-Bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (7-Bromo-2,3-dihydrobenzofuran-2-yl)methanamine hydrochloride
• (7-bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine;hydrochloride
• 1-(7-Bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine Hydrochloride

• Inchi： 1S/C9H10BrNO.ClH/c10-8-3-1-2-6-4-7(5-11)12-9(6)8;/h1-3,7H,4-5,11H2;1H
• InChI Key： NMGJOCYSGMUBJX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1OC(CN)C2.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Topological Polar Surface Area: 35.2

Additional information on 1-(7-Bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine Hydrochloride

Introduction to 1-(7-Bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine Hydrochloride (CAS No. 2303565-52-6)

1-(7-Bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine Hydrochloride, identified by its CAS number 2303565-52-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzofuran derivatives class, a group of molecules known for their diverse biological activities and potential therapeutic applications. The presence of a bromine substituent at the 7-position of the benzofuran ring, combined with the amine functional group, makes this molecule a particularly intriguing subject for further investigation.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for its formulation in pharmaceutical applications. This solubility profile makes it more amenable to various drug delivery systems, including oral and intravenous formulations, thereby expanding its potential utility in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel bioactive molecules derived from benzofuran scaffolds. These derivatives have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The specific structural features of 1-(7-Bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine Hydrochloride, such as the brominated benzofuran core and the secondary amine moiety, contribute to its unique pharmacological properties.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. The bromine atom at the 7-position serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow chemists to introduce diverse substituents at strategic positions within the molecule, thereby tailoring its biological activity to target specific disease pathways.

Recent studies have highlighted the importance of benzofuran derivatives in modulating enzyme activity and receptor binding. For instance, modifications at the 2-position of the benzofuran ring have been shown to influence binding affinity to certain protein targets. The secondary amine group in 1-(7-Bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine Hydrochloride also provides a site for hydrogen bonding interactions, which can be critical for optimizing drug-receptor interactions.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like benzofurans in drug discovery. Their structural complexity and functional diversity make them ideal candidates for developing next-generation therapeutics. 1-(7-Bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine Hydrochloride exemplifies this trend by combining several pharmacologically relevant features into a single molecular framework.

From a synthetic chemistry perspective, this compound represents an excellent starting point for exploring novel synthetic methodologies. The presence of both aromatic and aliphatic regions within its structure allows for diverse reaction pathways, enabling chemists to access structurally related compounds with tailored properties. This flexibility is particularly valuable in medicinal chemistry pipelines where rapid iteration and optimization are essential.

In conclusion, 1-(7-Bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine Hydrochloride (CAS No. 2303565-52-6) is a multifaceted chemical entity with significant potential in pharmaceutical research. Its unique structural features, combined with its amenability to further functionalization, make it a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. As research in heterocyclic chemistry continues to advance, compounds like this are likely to play an increasingly important role in the development of innovative therapeutic agents.